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Compound Name: L-Threonine-13C4,15N

Cat. No.: B3325005

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed methodology for calculating the molecular weight of
the isotopically labeled amino acid, L-Threonine-13Ca4,*>N. This information is critical for
applications in metabolic research, quantitative proteomics (e.g., SILAC), and as an internal
standard in mass spectrometry.

Introduction

L-Threonine is an essential amino acid with the standard chemical formula C4aHoNO3.[1][2][3][4]
The isotopically labeled variant, L-Threonine-13Ca4,>N, is a stable, non-radioactive molecule
where all four carbon atoms are replaced by the carbon-13 (*3C) isotope, and the nitrogen atom
is replaced by the nitrogen-15 (*°N) isotope. This labeling results in a precisely defined mass
shift, making it an invaluable tool for distinguishing it from its naturally occurring counterpart in
complex biological samples.

The accurate determination of its molecular weight is fundamental for instrument calibration,
data analysis in mass spectrometry-based experiments, and stoichiometric calculations in
various biochemical assays.

Methodology for Molecular Weight Calculation

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
For an isotopically labeled compound, the specific masses of the isotopes must be used
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instead of the standard atomic weights of the elements.

The molecular formula for L-Threonine-13Ca,>N is:

13C4H9*NOs3

The calculation involves the following steps:

« |dentify each element and isotope in the molecular formula.

¢ Determine the number of atoms for each element and isotope.

» Obtain the precise atomic mass for each specific isotope (*3C, °N) and the standard atomic
weight for the unlabeled elements (H, O).

o Calculate the total mass for each component by multiplying the atom count by its
corresponding atomic mass.

e Sum the total masses of all components to determine the final molecular weight.

The logical workflow for this calculation is illustrated in the diagram below.
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Identify Molecular Formula
(13C4H9°NOs3)

'

List Constituent Atoms
(4x 13C, 9x H, 1x °N, 3x O)

:

Obtain Isotopic/Atomic Masses
(Da)

'

Calculate Mass Contribution
(Atom Count * Atomic Mass)

Sum All Contributions

Final Molecular Weight
(g/mol)

Diagram 1: Workflow for Molecular Weight Calculation

Click to download full resolution via product page

Diagram 1: Workflow for Molecular Weight Calculation

Data Presentation

The calculation of the molecular weight for L-Threonine-13C4,'5N is based on the precise atomic
masses of its constituent isotopes. These values are summarized in the table below.
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. Total Mass

Element / Number of Atomic Mass o
Symbol Contribution
Isotope Atoms (Da)
(Da)

Carbon-13 13C 4 13.003355 52.013420
Hydrogen H 9 1.008 9.072
Nitrogen-15 15N 1 15.000109 15.000109
Oxygen O 3 15.999 47.997
Total 124.082529

Note: The standard atomic weights for Hydrogen and Oxygen are used as they are not
specified as isotopically labeled.[5] The isotopic masses for 13C and *°N are used as specified
in the compound name.

Conclusion

Based on the summation of the precise isotopic and atomic masses of its constituent atoms,
the calculated molecular weight of L-Threonine-13Ca4,>N is 124.083 g/mol (rounded to three
decimal places).

This value represents the monoisotopic mass, which is the most relevant value for high-
resolution mass spectrometry analysis. Researchers and professionals in drug development
should use this value for accurate quantification and identification of this labeled standard in
experimental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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